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Compound of Interest

Compound Name: N-Decanoylmorpholine

CAS No.: 5299-65-0

Cat. No.: B1347060

Get Quote

Executive Summary & Chemical Identity
N-Decanoylmorpholine (CAS: 5299-65-0) represents a distinct class of fatty acid amides

characterized by a lipophilic decanoyl (C10) tail fused to a hydrophilic morpholine ring.[1]

Unlike complex morpholine fungicides (e.g., fenpropimorph) that target sterol

-reductase, N-Decanoylmorpholine functions primarily as a membrane-active amphiphile.[1]

Its biological utility spans two distinct vectors:

Direct Antimicrobial Agent: Exploiting the C10-chain's ability to intercalate and disrupt

microbial phospholipid bilayers.[1]

Bio-Enhancer/Solvent: Acting as a permeation enhancer for co-formulated active ingredients

in agrochemical and transdermal pharmaceutical applications.[1]

This guide details the technical workflow for screening the biological activity of N-
Decanoylmorpholine, moving from physicochemical validation to mechanistic elucidation.
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Chemical Profile
Property Value Relevance to Screening

Molecular Formula
Stoichiometry for molar dosing.

[1]

Molecular Weight 241.37 g/mol
Calculation of

concentrations.[1]

LogP (Predicted) ~3.4

High lipophilicity; requires

organic co-solvent

(DMSO/EtOH) for aqueous

assays.[1]

Physical State Liquid/Low-melt Solid

Ease of handling; density

correction required for

volumetric dosing.[1]

HLB Value Intermediate

Indicates potential surfactant

activity; Critical Micelle

Concentration (CMC) must be

determined.[1]

Pre-Screening Validation: Physicochemical Integrity
Before biological exposure, the compound must be characterized to ensure assay validity.[1] N-
Decanoylmorpholine is prone to phase separation in aqueous media if not properly

emulsified.[1]

Protocol A: Critical Micelle Concentration (CMC)
Determination
Rationale: As an amphiphile, N-Decanoylmorpholine forms micelles above a specific

concentration.[1] Biological activity often plateaus or changes mechanism (monomer insertion

vs. micellar solubilization) above the CMC.[1]

Methodology:
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Probe: Pyrene fluorescence probe (0.5

).

Titration: Prepare serial dilutions of N-Decanoylmorpholine in PBS (0.1

to 10 mM).

Readout: Measure fluorescence excitation ratio (

). A sigmoidal shift indicates micelle formation.[1]

Decision Gate: Screen biological activity below and at the CMC to distinguish specific

interaction from non-specific detergent effects.

Core Screening Workflow: Antimicrobial &
Antifungal
The primary biological signal for fatty acid morpholides is broad-spectrum antimicrobial activity

driven by membrane disruption.[1]
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Figure 1: High-level screening workflow ensuring solubility controls precede biological queries.

Protocol B: Broth Microdilution Assay (MIC)
Objective: Determine the Minimum Inhibitory Concentration (MIC). Standard: CLSI M07-A10

guidelines adapted for lipophilic compounds.[1]

Stock Prep: Dissolve N-Decanoylmorpholine in 100% DMSO to 50 mg/mL.

Dilution: Dilute into cation-adjusted Mueller-Hinton Broth (CAMHB). Final DMSO

concentration must be

to avoid solvent toxicity.[1]

Inoculum:

CFU/mL of target organism (S. aureus ATCC 29213, E. coli ATCC 25922, C. albicans ATCC
10231).[1]

Incubation: 16–20 hours at 35°C (bacteria) or 37°C (fungi).

Readout: Visual turbidity or OD

.

Note: Due to potential emulsion turbidity, use Resazurin (Alamar Blue) dye for viability

confirmation if visual scoring is ambiguous.[1]

Data Interpretation:

MIC < 32 µg/mL: Potent activity (likely specific membrane insertion).[1]

MIC 32–128 µg/mL: Moderate activity (common for C10 fatty amides).[1]

MIC > 128 µg/mL: Weak/Inactive.[1]

Mechanistic Profiling: Membrane Permeabilization
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If the MIC indicates activity, you must confirm the mechanism. N-Decanoylmorpholine is

hypothesized to act as a "molecular wedge," disrupting lipid packing.[1]

Protocol C: Propidium Iodide (PI) Uptake Assay
Rationale: PI is membrane-impermeable.[1] Fluorescence indicates compromised membrane

integrity.[1]

Cell Prep: Harvest mid-log phase bacteria/fungi; wash in PBS.[1]

Exposure: Treat cells with N-Decanoylmorpholine at

and

MIC for 1 hour.

Staining: Add Propidium Iodide (final 30 µM).

Detection: Flow cytometry or Fluorescence Plate Reader (Ex 535 nm / Em 617 nm).[1]

Controls:

Positive: 0.1% Triton X-100 (100% lysis).[1]

Negative:[1] Untreated cells + DMSO vehicle.[1]

Mechanism Visualization
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Figure 2: Proposed Mechanism of Action.[1] The C10 tail inserts into the bilayer, causing non-

specific permeabilization.

Safety & Toxicity Screening
For drug development or agricultural use, selectivity is paramount.[1] You must calculate the

Selectivity Index (SI):

.[1]

Protocol D: Hemolysis Assay (RBC Compatibility)
Rationale: Red blood cells (RBCs) are the standard proxy for mammalian membrane toxicity.[1]
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Source: Fresh sheep or human erythrocytes, washed

in PBS.[1]

Treatment: Incubate 2% RBC suspension with compound (1–500 µg/mL) for 1 hour at 37°C.

Processing: Centrifuge at 1000

g for 5 mins.

Readout: Measure hemoglobin in supernatant at 540 nm.

Threshold:

hemolysis at therapeutic concentration is a toxicity flag.[1]

Protocol E: MTT Cytotoxicity (HepG2/Fibroblasts)
Seeding: Seed HepG2 cells (

/well) in 96-well plates.

Exposure: 24-hour exposure to compound gradients.

Readout: MTT reduction to formazan (OD

).

Calculation: Determine

(Cytotoxic Concentration 50%).

Data Synthesis & Reporting
Summarize screening results in a standardized matrix to support Go/No-Go decisions.
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Assay Category Parameter Target Criteria (Pass)

Physicochemical Solubility (PBS + 1% DMSO) Clear solution > 100 µg/mL

Antimicrobial MIC (S. aureus) < 64 µg/mL

Antimicrobial MIC (C. albicans) < 64 µg/mL

Mechanism PI Uptake
> 50% fluorescence vs. Triton

X-100

Safety
Hemolysis (

)
> 500 µg/mL

Selectivity Selectivity Index (SI) > 10
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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